Cas no 2137581-66-7 (Pyridine, 5-(1-methyl-1H-pyrazol-3-yl)-2-nitro-)

• Product Name: Pyridine, 5-(1-methyl-1H-pyrazol-3-yl)-2-nitro-
• CAS No: 2137581-66-7
• MF: C₉H₈N₄O₂
• MW: 204.18542098999
• CID: 5297675
• Update Time: 2025-05-20

Pyridine, 5-(1-methyl-1H-pyrazol-3-yl)-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 5-(1-methyl-1H-pyrazol-3-yl)-2-nitro-

• Inchi： 1S/C9H8N4O2/c1-12-5-4-8(11-12)7-2-3-9(10-6-7)13(14)15/h2-6H,1H3
• InChI Key： XQJOOKYRDRXGDJ-UHFFFAOYSA-N
• SMILES： C1([N+]([O-])=O)=NC=C(C2C=CN(C)N=2)C=C1

Additional information on Pyridine, 5-(1-methyl-1H-pyrazol-3-yl)-2-nitro-

Comprehensive Analysis of Pyridine, 5-(1-methyl-1H-pyrazol-3-yl)-2-nitro- (CAS No. 2137581-66-7) and Its Applications

The chemical compound Pyridine, 5-(1-methyl-1H-pyrazol-3-yl)-2-nitro- (CAS No. 2137581-66-7) has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This heterocyclic compound features a pyridine core substituted with a 1-methyl-1H-pyrazol-3-yl group and a nitro functional group, making it a versatile intermediate in organic synthesis. Researchers and industry professionals are increasingly exploring its utility in pharmaceuticals, agrochemicals, and material science.

One of the most searched questions about Pyridine, 5-(1-methyl-1H-pyrazol-3-yl)-2-nitro- revolves around its synthesis and reactivity. The compound's nitro group and pyrazole moiety offer multiple sites for chemical modifications, enabling the creation of derivatives with tailored properties. Recent studies highlight its role in the development of novel bioactive molecules, particularly in the context of drug discovery and medicinal chemistry. Its potential as a building block for small-molecule inhibitors has also piqued interest in the pharmaceutical industry.

In the realm of agrochemicals, Pyridine, 5-(1-methyl-1H-pyrazol-3-yl)-2-nitro- has been investigated for its potential as a pesticide intermediate. The compound's ability to interact with biological targets makes it a candidate for designing crop protection agents. With the growing demand for sustainable agriculture, researchers are focusing on eco-friendly derivatives of this compound to address challenges like pest resistance and environmental impact.

Another trending topic is the compound's application in material science. Its aromatic and electron-deficient nature makes it suitable for designing organic semiconductors and photovoltaic materials. As the push for renewable energy solutions intensifies, Pyridine, 5-(1-methyl-1H-pyrazol-3-yl)-2-nitro- could play a role in advancing organic electronics and energy storage technologies.

From a safety and handling perspective, users often search for guidelines on working with this compound. While it is not classified as hazardous under standard regulations, proper laboratory practices should be followed to ensure safe usage. Its stability and solubility profiles are also frequently discussed, as these properties influence its applicability in various reactions.

In conclusion, Pyridine, 5-(1-methyl-1H-pyrazol-3-yl)-2-nitro- (CAS No. 2137581-66-7) is a promising compound with diverse applications. Its relevance in pharmaceuticals, agrochemicals, and material science underscores its importance in modern research. As scientific advancements continue, this compound is likely to remain a focal point for innovation and discovery.